Cas no 18463-90-6 (Benzenamine,4-[2-(5-benzothiazolyl)diazenyl]-N,N-dimethyl-)

• Product Name: Benzenamine,4-[2-(5-benzothiazolyl)diazenyl]-N,N-dimethyl-
• CAS No: 18463-90-6
• MF: C₁₅H₁₄N₄S
• MW: 282.363461017609
• CID: 175186
• PubChem ID: 29081
• Update Time: 2025-04-19

Benzenamine,4-[2-(5-benzothiazolyl)diazenyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[2-(5-benzothiazolyl)diazenyl]-N,N-dimethyl-
• 4-(1,3-benzothiazol-5-yldiazenyl)-N,N-dimethylaniline
• 6-DIMETHYLAMINOPHENYLAZOBENZTHIAZOLE
• 4-[(E)-1,3-benzothiazol-5-yldiazenyl]-N,N-dimethylaniline
• 5-(PARA-DIMETHYLAMINOPHENYLAZO)BENZOTHIAZOLE
• BENZOTHIAZOLE, 5-((p-(DIMETHYLAMINO)PHENYL)AZO)-
• Benzenamine, 4-[2-(5-benzothiazolyl)diazenyl]-N,N-dimethyl-
• BRN 5389301
• DTXSID301040379
• Benzenamine, 4-(5-benzothiazolylazo)-N,N-dimethyl-
• 5-((p-(Dimethylamino)phenyl)azo)benzothiazole
• 18463-90-6

• Inchi： 1S/C15H14N4S/c1-19(2)13-6-3-11(4-7-13)17-18-12-5-8-15-14(9-12)16-10-20-15/h3-10H,1-2H3/b18-17+
• InChI Key： SOORJESFYFAVOE-ISLYRVAYSA-N
• SMILES： S1C=NC2C=C(C=CC1=2)/N=N/C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 282.09412
• Monoisotopic Mass: 282.093917
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1
• XLogP3: 4.3

Experimental Properties

• Density: 1.24
• Boiling Point: 467.6°Cat760mmHg
• Flash Point: 236.6°C
• Refractive Index: 1.67
• PSA: 40.85